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Compound of Interest

Compound Name: Cks 17

Cat. No.: B1602720

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cks17 is a synthetic seventeen-amino-acid peptide (Sequence: LQNRRGLDLLFLKEGGL)
homologous to a highly conserved immunosuppressive region of retroviral transmembrane
proteins. It has garnered significant interest in immunological research due to its ability to
modulate host immune responses. Specifically, Cks17 has been shown to suppress cell-
mediated immunity and influence cytokine production profiles. These application notes provide
detailed information on the solubility of Cks17, protocols for its preparation for cell culture
experiments, and an overview of its known signaling pathways.

Data Presentation
Cks17 Peptide Properties and Recommended Solvents
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Property Value Reference

Amino Acid Sequence LONRRGLDLLFLKEGGL [1112]

Molecular Formula Cs7H148N26024 [1][2]

Molecular Weight 1942.29 g/mol [2]

Appearance Lyophilized white powder General peptide property

Recommended Primary ) )
Dimethyl sulfoxide (DMSO) [3]
Solvent

Sterile water, phosphate-

Recommended Secondary

Diluent

buffered saline (PBS), or cell [3]

culture medium

Recommended Working Concentrations for Cell Culture

L Working Important
Application Cell Type . Reference
Concentration Notes
Inhibition of ) ~3-15 uM Carrier protein
Murine ) o
lymphocyte (conjugated to was used in this [4]
] i splenocytes
proliferation HSA) study.
o 15 uM Carrier protein
Inhibition of IL-2 ) o
) EL4 cells (conjugated to was used in this [5]
production )
carrier) study.
) Human Unconjugated
Induction of ]
) monocyte cell peptide was
intracellular ] Dose-dependent [6]
line (THP-1), shown to be
cAMP
Human PBMCs active.
Unconjugated
Inhibition of peptide had
delayed-t BOAFL and 10 pM (in vivo) inimal effect i [51[7]
elayed-type in vivo minimal effect in
Y y-p- ) C57BL/6J mice H o
hypersensitivity this in vivo
model.
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Experimental Protocols

Protocol 1: Reconstitution of Cks17 Peptide for Stock
Solution

This protocol describes the preparation of a high-concentration stock solution of Cks17 peptide.

Materials:

Lyophilized Cks17 peptide

Sterile, anhydrous dimethyl sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Cks17 peptide to equilibrate to
room temperature for at least 20 minutes to prevent condensation.

» Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom of the vial.

e Solvent Addition: Based on the desired stock concentration (e.g., 10 mM), calculate the
required volume of DMSO. Carefully add the sterile DMSO to the vial using a calibrated
micropipette.

» Dissolution: Gently vortex or sonicate the vial to ensure the peptide is completely dissolved.
The resulting solution should be clear and free of particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C for long-term stability. Stock solutions in DMSO are typically stable for up to 6 months
at -80°C or 1 month at -20°C.[5]
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Protocol 2: Preparation of Cks17 Working Solution for
Cell Culture

This protocol outlines the dilution of the Cks17 stock solution to a final working concentration
for treating cells in culture.

Materials:

Cks17 stock solution (from Protocol 1)

Sterile cell culture medium or phosphate-buffered saline (PBS) appropriate for your cell line

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips
Procedure:
e Thawing: Thaw a single aliquot of the Cks17 stock solution at room temperature.

 Dilution: Prepare the final working solution by diluting the stock solution in the appropriate
sterile cell culture medium or PBS.

o Important: To minimize DMSO-induced cytotoxicity, the final concentration of DMSO in the
cell culture should be kept as low as possible, ideally below 0.5% (v/v), and preferably at
or below 0.1%.[3][8]

o For example, to prepare a 10 uM working solution from a 10 mM stock, you would perform
a 1:1000 dilution. This would result in a final DMSO concentration of 0.1% if the stock was
in 100% DMSO.

 Sterilization (if necessary): If the working solution is prepared in a buffer that is not already
sterile, it can be filter-sterilized using a 0.22 um syringe filter.[5]

o Application to Cells: Add the prepared Cks17 working solution to your cell culture plates at
the desired final concentration. Ensure proper mixing.
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« Control: Prepare a vehicle control by adding the same final concentration of DMSO (without
the peptide) to a parallel set of cells to account for any effects of the solvent.

Mandatory Visualizations

Cks17 Peptide Preparation Workflow

Preparation of
Reconstitution Dissolve in DMSO g Aliquot and Store Working Solution Dilute in Cell Application
(e.g., 10 mM stock) (-20°C or -80°C) Culture Medium

Lyophilized Cks17

Treat Cells

Click to download full resolution via product page

Caption: Workflow for Cks17 peptide preparation.
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Cks17 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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